Cas no 13369-86-3 (1H-Imidazole,2-iodo-1-methyl-4-nitro-)
13369-86-3 structure
Product Name:1H-Imidazole,2-iodo-1-methyl-4-nitro-
CAS No:13369-86-3
MF:C4H4IN3O2
MW:252.997932434082
CID:229261
PubChem ID:334991
Update Time:2025-04-19
1H-Imidazole,2-iodo-1-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,2-iodo-1-methyl-4-nitro-
- 2-iodo-1-methyl-4-nitroimidazole
- 2-Iod-4-nitro-1-methylimidazol
- 2-iodo-1-methyl-4-nitro-1H-imidazole
- AC1L7GJ5
- NSC342710
- DTXSID00319245
- NSC-342710
- 13369-86-3
-
- Inchi: 1S/C4H4IN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
- InChI Key: LAYAQYGQELWADD-UHFFFAOYSA-N
- SMILES: IC1=NC(=CN1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 252.93442
- Monoisotopic Mass: 252.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 2.38
- Boiling Point: 374.3°Cat760mmHg
- Flash Point: 180.2°C
- Refractive Index: 1.759
- PSA: 60.96
- LogP: 1.45610
1H-Imidazole,2-iodo-1-methyl-4-nitro- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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